3-Methylisoxazol-4-amine hydrochloride

• IUPAC Name: 3-methyl-1,2-oxazol-4-amine;hydrochloride
• InChI: InChI=1S/C4H6N2O.ClH/c1-3-4(5)2-7-6-3;/h2H,5H2,1H3;1H
• InChI Key: MSYIPTBDNXLQNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC=C1N.Cl
• Molecular Formula: C4H7ClN2O
• DSSTOX Substance ID: DTXSID20549981
• Molecular Weight: 134.56 g/mol
• CAS RN: 108512-04-5

Description

3-Methylisoxazol-4-amine hydrochloride is a chemical compound that belongs to the class of isoxazole derivatives. Isoxazoles are heterocyclic compounds containing an oxygen atom and a nitrogen atom in a five-membered ring. The compound of interest is not directly studied in the provided papers, but related compounds and their properties, synthesis, and applications are discussed, which can provide insights into the behavior and characteristics of 3-methylisoxazol-4-amine hydrochloride.

Synthesis Analysis

The synthesis of isoxazole derivatives is a topic of interest in several studies. For instance, the synthesis of 3-chloro-N-chloro-N-(3,4-dimethyl-5-isoxazolyl)-4-amine-1,2-naphthoquinone and its degradation products is described using second derivative UV spectrophotometry . Another study outlines a three-component synthesis of α,β-unsaturated isoxazol-5(4H)-ones, which could be related to the synthesis of 3-methylisoxazol-4-amine hydrochloride . Additionally, the synthesis of 3-aminoisoxazole derivatives through the reaction of 3-chloro-2-methylisoxazolium chlorides with secondary amines or primary amines followed by dehydrochlorination is discussed . These methods could potentially be adapted for the synthesis of 3-methylisoxazol-4-amine hydrochloride.

Molecular Structure Analysis

The molecular structure of isoxazole derivatives has been studied using various spectroscopic and computational methods. For example, the geometrical properties and vibrational wavenumbers of 3-methyl-4-(thiophen-2-ylmethylene)isoxazol-5(4H)-one were predicted using density functional theory (DFT) . Similarly, the crystallographic structure of 5-amino-3-methylisoxazolo-4-carboxylic acid p-chlorophenylamide was measured and compared with theoretical calculations . These studies provide a framework for understanding the molecular structure of 3-methylisoxazol-4-amine hydrochloride.

Chemical Reactions Analysis

The chemical reactivity of isoxazole derivatives is an area of active research. The tautomerism of heteroaromatic compounds with five-membered rings, including isoxazoles, has been studied, showing that the proportion of different tautomeric forms can vary with the polarity of the solvent . Additionally, the synthesis of 3-aminoisoxazoles via the addition-elimination of amines on 3-bromoisoxazolines has been described, which involves a base-mediated reaction followed by an oxidation protocol . These findings can be relevant to understanding the chemical reactions involving 3-methylisoxazol-4-amine hydrochloride.

Physical and Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives are crucial for their potential applications. The study of the thermal stability of isoxazole derivatives, such as 3-methyl-4-(thiophen-2-ylmethylene)isoxazol-5(4H)-one, using thermogravimetric analysis (TGA) provides insights into their stability under various conditions . The basicities of isoxazole and its derivatives have also been recorded, which is important for understanding their behavior as bases . Moreover, the antimicrobial activity of certain isoxazole derivatives has been evaluated, indicating potential applications in the pharmaceutical industry .

Scientific Research Applications

Green Chemistry Synthesis

Banpurkar et al. (2018) investigated the synthesis of 3-Methyl-4H-isoxazol-5-one through a green chemistry approach. This compound was utilized in the formation of various azo dyes, exhibiting significant antibacterial and antifungal activities, particularly against Staphylococcus aureus and Candida albicans (Banpurkar, Wazalwar & Perdih, 2018).

Transformation Products in Water Treatment

Nödler et al. (2012) explored the transformation of sulfamethoxazole (SMX), an antibiotic, under denitrifying conditions. They found that SMX, an aromatic amine like 3-Methylisoxazol-4-amine, can undergo abiotic transformations to form various transformation products in the water cycle (Nödler, Licha, Barbieri & Pérez, 2012).

Application in Non-natural Amino Acids Synthesis

Pasunooti et al. (2015) demonstrated the use of 5-methylisoxazole-3-carboxamide (a derivative of 3-Methylisoxazol-4-amine) for Pd-catalyzed C(sp3)-H bond activation in α-aminobutanoic acid derivatives. This process led to the synthesis of various γ-substituted non-natural amino acids (Pasunooti, Banerjee, Yap, Jiang & Liu, 2015).

Antitumor Activity

Hamama, Ibrahim & Zoorob (2017) synthesized novel isoxazole derivatives using 5-amino-3-methylisoxazole and evaluated their antitumor activity. They found that certain compounds exhibited higher antitumor activity than the standard 5-fluorouracil, highlighting the potential of 3-Methylisoxazol-4-amine derivatives in cancer research (Hamama, Ibrahim & Zoorob, 2017).

Applications in Heterocyclizations

Morozova et al. (2019) reported on the chemical properties of 3-amino-5-methylisoxazole in reactions involving pyruvic acid derivatives. Their research provides insights into the potential use of 3-Methylisoxazol-4-amine in synthesizing various heterocyclic systems (Morozova, Muravyova, Shishkina, Sysoiev, Glasnov, Musatov, Desenko & Chebanov, 2019).

Ultrasound-Assisted Synthesis

Safari, Ahmadzadeh & Zarnegar (2016) applied ultrasound irradiation for the rapid synthesis of 3-methyl-4-arylmethylene isoxazole-5(4H)-ones. This method highlights the use of 3-Methylisoxazol-4-amine in environmentally friendly synthetic processes (Safari, Ahmadzadeh & Zarnegar, 2016).

Future Directions

Isoxazole derivatives, including 3-Methylisoxazol-4-amine hydrochloride, have significant potential in drug discovery due to their presence in many commercially available drugs. The development of new eco-friendly synthetic strategies for isoxazole synthesis is an area of ongoing research.